Cas no 951884-71-2 (2-Bromo-4-trifluoromethoxythioanisole)

2-Bromo-4-trifluoromethoxythioanisole is a specialized organosulfur compound featuring a bromo substituent and a trifluoromethoxy group attached to a thioanisole core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromine and trifluoromethoxy groups enhances its utility in cross-coupling reactions and as a building block for introducing fluorine-containing motifs. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies further underscore its versatility. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules with improved metabolic stability and lipophilicity.

2-Bromo-4-trifluoromethoxythioanisole structure

951884-71-2 structure

Product Name:2-Bromo-4-trifluoromethoxythioanisole

CAS No:951884-71-2

MF:C₈H₆BrF₃OS

MW:287.09685087204

MDL:MFCD09801038

CID:856907

PubChem ID:26986226

Update Time:2025-10-19

2-Bromo-4-trifluoromethoxythioanisole Chemical and Physical Properties

Names and Identifiers

- 2-BROMO-4-TRIFLUOROMETHOXYTHIOANISOLE
- (2-Bromo-4-(trifluoromethoxy)phenyl)(methyl)sulfane
- 2-bromo-1-methylsulfanyl-4-(trifluoromethoxy)benzene
- PC8176
- A859162
- BS-22849
- 2-bromo-1-(methylsulfanyl)-4-(trifluoromethoxy)benzene
- AKOS015835179
- CS-0205734
- 2-Bromo-4-(trifluoromethoxy)thioanisole
- MFCD09801038
- DTXSID60650520
- 951884-71-2
- 2-Bromo-4-trifluoromethoxythioanisole
- MDL： MFCD09801038
- Inchi： 1S/C8H6BrF3OS/c1-14-7-3-2-5(4-6(7)9)13-8(10,11)12/h2-4H,1H3
- InChI Key： QCIMZFYEUFLMBB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1SC)OC(F)(F)F

Computed Properties

Exact Mass: 285.92700
Monoisotopic Mass: 285.92748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 34.5Å²

Experimental Properties

PSA: 34.53000
LogP: 4.06960

2-Bromo-4-trifluoromethoxythioanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019107817-5g	(2-Bromo-4-(trifluoromethoxy)phenyl)(methyl)sulfane	951884-71-2	95%	5g	$501.60	2023-08-31
abcr	AB232790-1 g	2-Bromo-4-(trifluoromethoxy)thioanisole	951884-71-2		1g	€136.80	2022-09-01
abcr	AB232790-5 g	2-Bromo-4-(trifluoromethoxy)thioanisole	951884-71-2		5g	€326.40	2022-09-01
abcr	AB232790-10 g	2-Bromo-4-(trifluoromethoxy)thioanisole	951884-71-2		10g	€484.40	2022-09-01
abcr	AB232790-25 g	2-Bromo-4-(trifluoromethoxy)thioanisole	951884-71-2		25g	€800.40	2022-09-01
TRC	B695378-100mg	2-Bromo-4-trifluoromethoxythioanisole	951884-71-2		100mg	$ 64.00	2023-04-18
TRC	B695378-250mg	2-Bromo-4-trifluoromethoxythioanisole	951884-71-2		250mg	$ 75.00	2023-04-18
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